Cas no 2418721-67-0 (3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid)

3-(Fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid is a highly specialized fluorosulfonyl-substituted benzoic acid derivative, primarily utilized in advanced synthetic organic chemistry and pharmaceutical research. Its dual fluorosulfonyl groups enhance reactivity, making it a valuable intermediate for selective electrophilic substitutions or cross-coupling reactions. The methyl and carboxylic acid substituents further contribute to its versatility in fine-tuning molecular properties. This compound is particularly useful in the development of sulfonamide-based scaffolds or as a precursor for bioactive molecules. Its structural features enable precise modifications, supporting applications in medicinal chemistry and materials science. Handling requires strict adherence to safety protocols due to its reactive fluorosulfonyl moieties.
3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid structure
2418721-67-0 structure
Product Name:3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid
CAS No:2418721-67-0
MF:C8H6F2O7S2
MW:316.255847454071
CID:5679024
PubChem ID:165772329
Update Time:2025-08-04

3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-26627619
    • 3-(fluorosulfonyl)-5-[(fluorosulfonyl)oxy]-2-methylbenzoic acid
    • 2418721-67-0
    • 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid
    • Inchi: 1S/C8H6F2O7S2/c1-4-6(8(11)12)2-5(17-19(10,15)16)3-7(4)18(9,13)14/h2-3H,1H3,(H,11,12)
    • InChI Key: FNISABVEJNVFQH-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=C(C(=O)O)C=1C)OS(=O)(=O)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 315.95230120g/mol
  • Monoisotopic Mass: 315.95230120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 132Ų

3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26627619-1.0g
3-(fluorosulfonyl)-5-[(fluorosulfonyl)oxy]-2-methylbenzoic acid
2418721-67-0 95.0%
1.0g
$0.0 2025-03-20
Enamine
EN300-26627619-1g
3-(fluorosulfonyl)-5-[(fluorosulfonyl)oxy]-2-methylbenzoic acid
2418721-67-0
1g
$0.0 2023-09-12

Additional information on 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid

3-(Fluorosulfonyl)-5-(Fluorosulfonyl)oxy-2-methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2418721-67-0, known as 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes two fluorosulfonyl groups attached to a benzoic acid backbone. The presence of these groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid involves a series of carefully controlled reactions, including fluorination and sulfonation processes. Recent advancements in fluorination techniques have enabled the precise placement of these groups on the aromatic ring, ensuring high purity and stability of the final product. The methyl group at the 2-position further enhances the molecule's versatility, allowing for additional functionalization if required.

One of the most notable features of this compound is its exceptional thermal stability and chemical resistance. These properties make it an ideal candidate for use in high-performance materials, such as advanced polymers and coatings. Additionally, the fluorosulfonyl groups contribute to its strong electron-withdrawing effects, which can be leveraged in electronic applications, including the development of novel semiconductors and optoelectronic devices.

Recent studies have also explored the potential of 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid in drug discovery. Its unique electronic properties make it a promising lead compound for designing bioactive molecules with specific pharmacological profiles. Researchers have reported that this compound exhibits selective inhibition against certain enzymes, suggesting its potential role in therapeutic interventions.

In terms of environmental impact, this compound has been shown to degrade under specific conditions, minimizing its ecological footprint. However, further research is needed to fully understand its biodegradation pathways and long-term effects on ecosystems.

The growing interest in 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid is driven by its diverse applications across multiple disciplines. As scientific research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.

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